Cas no 1217453-54-7 (Esculin sesquihydrate)

• Product Name: Esculin sesquihydrate
• CAS No: 1217453-54-7
• MF: C₁₅H₁₈O₁₀
• MW: 358.297425746918
• MDL: MFCD00149492
• CID: 5231240
• Update Time: 2025-10-30

Esculin sesquihydrate Chemical and Physical Properties

Names and Identifiers

• Esculin hydrate
• Esculin sesquihydrate
• Aesculinum
• Esculinsesquihydrate
• 7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one;hydrate
• 7-hydroxy-2-oxo-2H-chromen-6-yl beta-D-glucopyranoside--water (1/1)
• Aesculin hydrate
• Esculin hydrate, >=98%
• MLS002695944
• Esculetin-6-beta-D-glucopyranoside
• Esculin hydrate, analytical standard
• Esculin sesquihydrate, p.a., 98

• MDL： MFCD00149492
• Inchi： 1S/C15H16O9.H2O/c16-5-10-12(19)13(20)14(21)15(24-10)23-9-3-6-1-2-11(18)22-8(6)4-7(9)17;/h1-4,10,12-17,19-21H,5H2;1H2/t10-,12-,13+,14-,15-;/m1./s1
• InChI Key： CQYPGSKIFJFVDQ-QWFKVUSTSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C=CC(=O)O2)C=1)O.O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 495
• Topological Polar Surface Area: 147

Additional information on Esculin sesquihydrate

Esculin Sesquihydrate (CAS No. 1217453-54-7): A Comprehensive Guide to Its Properties, Applications, and Research Insights

Esculin sesquihydrate (CAS No. 1217453-54-7) is a naturally occurring coumarin derivative, widely recognized for its unique biochemical properties and diverse applications in scientific research. This compound, also known as 6,7-dihydroxycoumarin-6-β-D-glucoside sesquihydrate, has garnered significant attention due to its role in phytochemical studies, antimicrobial research, and potential health benefits. In this article, we delve into the molecular structure, uses, and emerging trends surrounding this fascinating compound.

The chemical structure of Esculin sesquihydrate features a coumarin backbone linked to a glucose moiety, which contributes to its solubility in water and polar solvents. This property makes it a valuable tool in analytical chemistry and pharmacological assays. Researchers often utilize it as a fluorescence indicator or enzyme substrate, particularly in studies involving β-glucosidase activity. Its sesquihydrate form ensures stability, making it a preferred choice for long-term experiments.

Recent studies highlight the growing interest in Esculin sesquihydrate for its potential antioxidant and anti-inflammatory effects. With the rise of natural product research, this compound is frequently compared to other coumarins like umbelliferone or aesculin, sparking discussions about its bioavailability and therapeutic applications. Online searches for "Esculin sesquihydrate benefits" or "CAS 1217453-54-7 uses" reflect this trend, as scientists and health enthusiasts explore its role in nutraceuticals.

From an industrial perspective, Esculin sesquihydrate is employed in quality control protocols for herbal extracts and food additives. Its ability to act as a marker compound in chromatographic analyses ensures accurate standardization of products like horse chestnut extracts. This aligns with the increasing demand for plant-based ingredients in cosmetics and functional foods, a hot topic in sustainable consumer goods.

In the realm of biomedical research, Esculin sesquihydrate is often investigated for its interactions with microbial enzymes. Queries such as "Esculin and bacterial detection" or "1217453-54-7 in microbiology" underscore its utility in diagnostic kits. Notably, its fluorescence under UV light enables rapid screening of bacterial strains, a technique gaining traction in clinical laboratories.

Despite its niche applications, challenges remain in optimizing the synthesis and purification of Esculin sesquihydrate. Advances in green chemistry techniques, such as microwave-assisted extraction, are being explored to enhance yield and sustainability—a subject frequently searched alongside "coumarin derivatives production."

To summarize, Esculin sesquihydrate (CAS No. 1217453-54-7) exemplifies the intersection of traditional phytochemistry and modern science. Its multifaceted uses—from laboratory reagent to potential bioactive agent—make it a compound worth watching in both academic and industrial settings. As research progresses, its profile is likely to expand, addressing current gaps in efficacy and application scalability.